N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[5-[(2-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C23H23FN2O6/c1-30-17-7-8-19(21(10-17)31-2)25-23(29)12-26-11-22(20(28)9-16(26)13-27)32-14-15-5-3-4-6-18(15)24/h3-11,27H,12-14H2,1-2H3,(H,25,29)
• InChI Key: SMKOLQVQWRMKME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CO)OCC3=CC=CC=C3F)OC
• Molecular Formula: C23H23FN2O6
• Molecular Weight: 442.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23FN2O6 and its molecular weight is 442.443. The purity is usually 95%.
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Scientific Research Applications

Photochemical and Thermochemical Properties

• Spectroscopic and Quantum Mechanical Studies : The photochemical and thermochemical properties of related compounds, including N-(3-Chlorophenyl)-2-[6-(2-fluorobenzoyl)-2-benzothiazolinone-3-yl]acetamide, were analyzed for potential use in dye-sensitized solar cells (DSSCs). These compounds demonstrated good light harvesting efficiency and promising characteristics for photovoltaic applications (Mary et al., 2020).

Synthesis and Characterization

• Synthesis of Related Compounds : Research on the synthesis of various compounds, such as 1,3-Dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which include structures similar to N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide, has been conducted. These compounds have been studied for their potential pharmacological properties (Wise et al., 1987).

Photoreactivity

• Photoreactivity of Modified Compounds : Studies on molecules with substituted nitrobenzyl groups, related to N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide, revealed insights into their photoreactivity. The decomposition rates of these compounds under irradiation were influenced by their electronic characteristics (Katritzky et al., 2003).

Antimicrobial Evaluation and Docking Studies

• Antimicrobial Properties : Compounds with structures similar to N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide have been synthesized and evaluated for antimicrobial properties. Molecular docking studies of these compounds have been performed to understand their potential as antimicrobial agents (Talupur et al., 2021).

Synthesis of Derivatives for Pharmacological Use

• Synthesis of Pharmacologically Active Derivatives : Research has been conducted on the synthesis of derivatives of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide, showcasing the diverse chemical modifications and potential pharmacological applications of compounds related to N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide (Yu et al., 2014).

Antiallergic Agents

• Development of Antiallergic Compounds : Studies on new N-(pyridin-4-yl)-(indol-3-yl)acetamides, which are structurally related to the compound , have been performed to explore their potential as novel antiallergic agents. These studies include synthesis, evaluation of antiallergic properties, and structure-activity relationship analysis (Menciu et al., 1999).

Benzodiazepine Receptor Ligands

• Binding Characteristics to Benzodiazepine Receptors : The binding characteristics of ligands, such as [3H]N-(2,5-dimethoxybenzyl)-N-(5-fluoro-2-phenoxyphenyl)acetamide, to peripheral benzodiazepine receptors have been studied. These insights are valuable for understanding the interaction of similar compounds with benzodiazepine receptors (Chaki et al., 1999).

Metabolism and Toxicity Studies

• Metabolic Pathways and Toxicity : Research on the metabolism and potential toxicity of related compounds, such as Flutamide metabolites, provides insights into how compounds like N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide might be metabolized and their potential toxicological effects (Ohbuchi et al., 2009).

Environmental Detection and Analysis

• Detection in Natural Water : Methods for the detection of herbicides and their degradates, including compounds structurally related to N-(2,4-dimethoxyphenyl)-2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)acetamide, in natural water have been developed. This research is crucial for environmental monitoring and safety assessments (Zimmerman et al., 2002).